Cas no 890281-18-2 (ethyl 2-[4-(benzenesulfonyl)piperazin-1-yl]acetate)

Ethyl 2-[4-(benzenesulfonyl)piperazin-1-yl]acetate is a synthetic organic compound featuring a benzenesulfonyl-substituted piperazine core linked to an ethyl acetate moiety. This structure imparts versatility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The benzenesulfonyl group enhances stability and modulates electronic properties, while the piperazine ring contributes to conformational flexibility, facilitating interactions with biological targets. The ethyl ester functionality offers synthetic handle for further derivatization. Its well-defined reactivity profile makes it valuable for constructing complex heterocycles or sulfonamide-based compounds. The compound's balanced lipophilicity and solubility properties support its utility in medicinal chemistry applications, particularly in optimizing pharmacokinetic parameters of lead structures.

ethyl 2-[4-(benzenesulfonyl)piperazin-1-yl]acetate structure

890281-18-2 structure

Product Name:ethyl 2-[4-(benzenesulfonyl)piperazin-1-yl]acetate

CAS No:890281-18-2

MF:C₁₄H₂₀N₂O₄S

MW:312.384602546692

CID:3101665

PubChem ID:4463428

Update Time:2025-10-15

ethyl 2-[4-(benzenesulfonyl)piperazin-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-[4-(benzenesulfonyl)piperazin-1-yl]acetate
- ethyl 2-(4-(benzenesulfonyl)piperazin-1-yl)acetate
- AKOS003343724
- Z105184750
- STK482122
- G21682
- Ethyl2-[4-(benzenesulfonyl)piperazin-1-yl]acetate
- 999-778-0
- 890281-18-2
- CS-0248912
- ethyl [4-(phenylsulfonyl)piperazin-1-yl]acetate
- ETHYL 2-[4-(PHENYLSULFONYL)PIPERAZINO]ACETATE
- EN300-41879
- Inchi： 1S/C14H20N2O4S/c1-2-20-14(17)12-15-8-10-16(11-9-15)21(18,19)13-6-4-3-5-7-13/h3-7H,2,8-12H2,1H3
- InChI Key： AFCOFRSAZNSZDI-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(N1CCN(CC(=O)OCC)CC1)(=O)=O

Computed Properties

Exact Mass: 312.11437830Da
Monoisotopic Mass: 312.11437830Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 432
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 75.3Å²

ethyl 2-[4-(benzenesulfonyl)piperazin-1-yl]acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM482003-1g	ethyl 2-[4-(benzenesulfonyl)piperazin-1-yl]acetate	890281-18-2	95%+	1g	$403	2022-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1319582-1g	Ethyl 2-[4-(benzenesulfonyl)piperazin-1-yl]acetate	890281-18-2	98%	1g	￥2086.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1319582-5g	Ethyl 2-[4-(benzenesulfonyl)piperazin-1-yl]acetate	890281-18-2	98%	5g	￥7375.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1319582-10g	Ethyl 2-[4-(benzenesulfonyl)piperazin-1-yl]acetate	890281-18-2	98%	10g	￥8760.00	2024-04-26
Enamine	EN300-41879-0.05g	ethyl 2-[4-(benzenesulfonyl)piperazin-1-yl]acetate	890281-18-2	100%	0.05g	$64.0	2023-02-10
Enamine	EN300-41879-0.1g	ethyl 2-[4-(benzenesulfonyl)piperazin-1-yl]acetate	890281-18-2	100%	0.1g	$83.0	2023-02-10
Enamine	EN300-41879-0.25g	ethyl 2-[4-(benzenesulfonyl)piperazin-1-yl]acetate	890281-18-2	100%	0.25g	$116.0	2023-02-10
Enamine	EN300-41879-0.5g	ethyl 2-[4-(benzenesulfonyl)piperazin-1-yl]acetate	890281-18-2	100%	0.5g	$218.0	2023-02-10
Enamine	EN300-41879-1.0g	ethyl 2-[4-(benzenesulfonyl)piperazin-1-yl]acetate	890281-18-2	100%	1.0g	$314.0	2023-02-10
Enamine	EN300-41879-2.5g	ethyl 2-[4-(benzenesulfonyl)piperazin-1-yl]acetate	890281-18-2	100%	2.5g	$614.0	2023-02-10